Rel-5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]phenol

• CAS No.: 70434-82-1
• Product Name: Rel-5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]phenol
• Molecular Formula: C21H34O2
• Molecular Weight: 318.5 g/mol
• IUPAC Name: 2-[(1R,3S)-3-hydroxycyclohexyl]-5-(2-methyloctan-2-yl)phenol
• Standard InChI: InChI=1S/C21H34O2/c1-4-5-6-7-13-21(2,3)17-11-12-19(20(23)15-17)16-9-8-10-18(22)14-16/h11-12,15-16,18,22-23H,4-10,13-14H2,1-3H3/t16-,18+/m1/s1
• Standard InChIKey: ZWWRREXSUJTKNN-FUHWJXTLSA-N
• Isomeric SMILES: CCCCCCC(C)(C)C1=CC(=C(C=C1)[C@@H]2CCC[C@@H](C2)O)O
• SMILES: CCCCCCC(C)(C)C1=CC(=C(C=C1)C2CCCC(C2)O)O
• Canonical SMILES: CCCCCCC(C)(C)C1=CC(=C(C=C1)C2CCCC(C2)O)O
• Appearance: Assay:≥95%A crystalline solid
• Description: CP-47,497 is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.
• Solubility: In water, 1.4408 mg/L at 25 °C (est)
• Synonyms: 3-(2-hydroxy-4-(1,1-dimethylheptylphenyl)cyclohexan-1-ol); 3-(4-(1,1-dimethylheptyl)-2-hydroxyphenyl)cyclohexanol; cis-3-(2-hydroxy-4-(1,1-dimethylheptylphenyl)-cyclohexan-1-ol); CP 47,497; CP 47497; CP-47,497
• Vapor Pressure: 1.31X10-9 mm Hg at 25 °C (est)
• PubChem Compound: 125835
• Last Modified: Nov 11 2021